Cas no 1804373-96-3 (6-Chloro-4-(difluoromethyl)-3-nitropyridine-2-carboxaldehyde)

6-Chloro-4-(difluoromethyl)-3-nitropyridine-2-carboxaldehyde is a versatile heterocyclic building block used in pharmaceutical and agrochemical synthesis. Its structure features a reactive aldehyde group, a chloro substituent, and a difluoromethyl group, enabling selective functionalization for the development of complex molecules. The presence of the nitro group enhances electrophilic reactivity, facilitating nucleophilic aromatic substitution or reduction for further derivatization. This compound is particularly valuable in medicinal chemistry for constructing pyridine-based scaffolds with potential biological activity. Its high purity and stability make it suitable for precision applications in research and industrial settings. The difluoromethyl group may also contribute to improved metabolic stability in drug candidates.

6-Chloro-4-(difluoromethyl)-3-nitropyridine-2-carboxaldehyde structure

1804373-96-3 structure

Product Name:6-Chloro-4-(difluoromethyl)-3-nitropyridine-2-carboxaldehyde

CAS No:1804373-96-3

MF:C₇H₃ClF₂N₂O₃

MW:236.560127496719

CID:4869903

Update Time:2025-05-24

6-Chloro-4-(difluoromethyl)-3-nitropyridine-2-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

- 6-Chloro-4-(difluoromethyl)-3-nitropyridine-2-carboxaldehyde
- Inchi： 1S/C7H3ClF2N2O3/c8-5-1-3(7(9)10)6(12(14)15)4(2-13)11-5/h1-2,7H
- InChI Key： DWIQFTHXUFWRIB-UHFFFAOYSA-N
- SMILES： ClC1=CC(C(F)F)=C(C(C=O)=N1)[N+](=O)[O-]

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 15
Rotatable Bond Count: 2
Complexity: 261
XLogP3: 2.1
Topological Polar Surface Area: 75.8

6-Chloro-4-(difluoromethyl)-3-nitropyridine-2-carboxaldehyde Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A029049665-1g	6-Chloro-4-(difluoromethyl)-3-nitropyridine-2-carboxaldehyde	1804373-96-3	97%	1g	$1,445.30	2022-04-02

6-Chloro-4-(difluoromethyl)-3-nitropyridine-2-carboxaldehyde Related Literature

1. An approach towards the synthesis of novel fused nitrogen tricyclic heterocyclic scaffolds via GBB reaction†

Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
2. An intensified π-hole in beryllium-doped boron nitride meshes: its determinant role in CO2 conversion into hydrocarbon fuels†

Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
3. An atomic scale study of defects in Co2FeAl

Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
4. An artificial CO-releasing metalloprotein built by histidine-selective metallation†

Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
5. An investigation of new infrared nonlinear optical material: BaCdSnSe4, and three new related centrosymmetric compounds: Ba2SnSe4, Mg2GeSe4, and Ba2Ge2S6†

Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864

Additional information on 6-Chloro-4-(difluoromethyl)-3-nitropyridine-2-carboxaldehyde

6-Chloro-4-(difluoromethyl)-3-nitropyridine-2-carboxaldehyde: A Comprehensive Overview

6-Chloro-4-(difluoromethyl)-3-nitropyridine-2-carboxaldehyde, also known by its CAS number 1804373-96-3, is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential for use in advanced chemical synthesis and material engineering.

The molecular structure of 6-Chloro-4-(difluoromethyl)-3-nitropyridine-2-carboxaldehyde is characterized by a pyridine ring substituted with a chlorine atom at position 6, a difluoromethyl group at position 4, a nitro group at position 3, and a carboxaldehyde group at position 2. This combination of substituents imparts the molecule with distinct electronic and steric properties, making it a valuable precursor in the synthesis of complex organic molecules.

Recent studies have highlighted the role of this compound in the development of novel materials for energy storage applications. Researchers have explored its potential as an intermediate in the synthesis of advanced polymers and high-performance composites. The presence of electron-withdrawing groups such as the nitro and carboxaldehyde moieties enhances the reactivity of the molecule, making it suitable for use in various catalytic processes.

In addition to its role in materials science, 6-Chloro-4-(difluoromethyl)-3-nitropyridine-2-carboxaldehyde has shown promise in medicinal chemistry. Its unique structure allows for the creation of bioactive compounds with potential therapeutic applications. For instance, derivatives of this compound have been investigated for their anti-inflammatory and antioxidant properties, opening new avenues for drug discovery.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Recent advancements in catalytic methods have enabled more efficient production pathways, reducing costs and improving scalability.

From an environmental standpoint, the compound's stability under various conditions has been thoroughly examined to ensure its safe handling and disposal. Regulatory compliance remains a priority, with ongoing research focusing on minimizing ecological impact while maximizing industrial utility.

In conclusion, 6-Chloro-4-(difluoromethyl)-3-nitropyridine-2-carboxaldehyde stands as a testament to the ingenuity of modern chemistry, offering versatile applications across multiple disciplines. As research continues to uncover new possibilities, this compound is poised to play an increasingly important role in shaping future technological advancements.